
long-term storage conditions for [Met5]-
Enkephalin, amide TFA powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: [Met5]-Enkephalin, amide TFA

Cat. No.: B8085385 Get Quote

Technical Support Center: [Met5]-Enkephalin,
Amide TFA Powder
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the long-term storage, handling, and use of [Met5]-
Enkephalin, amide TFA powder.

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for lyophilized [Met5]-Enkephalin,
amide TFA powder?

A1: For long-term stability, the lyophilized powder should be stored in a tightly sealed container,

protected from light and moisture. Recommended storage temperatures are -20°C for up to

one year or -80°C for up to two years.[1][2]

Q2: How should I handle the peptide powder upon receipt and during use?

A2: Always wear gloves to avoid contamination.[3] Before opening, allow the vial to equilibrate

to room temperature in a desiccator to prevent condensation, as moisture can significantly

reduce long-term stability.[3][4] Weigh out the desired amount quickly in a clean, well-ventilated

area and promptly reseal the container, purging with an inert gas like nitrogen or argon if

possible.[3][5]
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Q3: What are the recommended storage conditions for [Met5]-Enkephalin, amide TFA in

solution?

A3: Peptides in solution are significantly less stable than in their lyophilized form.[6] For short-

term storage (1-2 weeks), solutions can be kept at 4°C. For longer-term storage, it is crucial to

aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles and store at

-20°C for up to 3-4 months or -80°C for up to one year.[6] Solutions should ideally be prepared

in a buffer with a pH between 5 and 7.[6]

Q4: My [Met5]-Enkephalin, amide TFA powder appears as a gel or is barely visible. Is there a

problem with the product?

A4: This is not necessarily a cause for concern. Some peptides, particularly short sequences,

can be highly hygroscopic and may appear as a gel or a very small amount of powder. The

apparent volume can vary between vials containing the same mass of peptide.[6]

Q5: What is the primary mechanism of action for [Met5]-Enkephalin?

A5: [Met5]-Enkephalin is an endogenous opioid peptide that primarily acts as a potent agonist

at the δ-opioid receptor and to a lesser extent at the μ-opioid receptor.[7] It is also the

endogenous ligand for the opioid growth factor receptor (OGFR), formerly known as the ζ-

opioid receptor, which is involved in regulating tissue growth and regeneration.[7] Its binding to

these receptors initiates intracellular signaling cascades that modulate pain perception and cell

proliferation.
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Form Temperature Duration Key Considerations

Lyophilized Powder -20°C Up to 1 year

Store in a tightly

sealed container,

protected from light

and moisture.[1][2]

-80°C Up to 2 years

Store in a tightly

sealed container,

protected from light

and moisture.[1][2]

In Solution 4°C 1-2 weeks
Use a sterile, neutral

pH buffer (pH 5-7).[6]

-20°C Up to 1 month

Aliquot into single-use

vials to avoid freeze-

thaw cycles.[8]

-80°C Up to 6 months

Aliquot into single-use

vials to avoid freeze-

thaw cycles.[8]
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Issue Potential Cause Recommended Solution

Difficulty Dissolving the

Peptide

The peptide has specific

solubility characteristics.

The recommended solvent is

water, up to 100 mg/mL, which

may require ultrasonication to

fully dissolve.[1][2] For

peptides with low aqueous

solubility, consider using a

small amount of a polar

organic solvent like DMSO or

DMF before adding an

aqueous buffer.

Loss of Peptide Activity

Improper storage, repeated

freeze-thaw cycles, or bacterial

contamination.

Ensure the peptide is stored at

the correct temperature and

protected from moisture and

light. When in solution, use

sterile buffers, aliquot into

single-use volumes, and avoid

repeated freeze-thaw cycles.

[4][9] Consider filtering the

peptide solution through a 0.2

µm filter to remove potential

bacterial contamination.[9]

Precipitation of Peptide in

Solution

The peptide has come out of

solution during storage or after

a freeze-thaw cycle.

If precipitation occurs, gentle

warming to 37°C and

sonication may help to

redissolve the peptide.[8]

Ensure the storage buffer is

appropriate for the peptide's

properties.

Inconsistent Experimental

Results

Inaccurate peptide

concentration due to

hygroscopic nature of the

powder or adsorption to vials.

Allow the vial to equilibrate to

room temperature in a

desiccator before weighing to

prevent moisture absorption.[3]

For dilute solutions of

hydrophobic peptides,
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consider using glass or non-

adsorbing plastic vials to

prevent loss of material.[3]

Experimental Protocols
General Protocol for Reconstitution of [Met5]-
Enkephalin, Amide TFA Powder

Equilibration: Allow the vial of lyophilized [Met5]-Enkephalin, amide TFA to warm to room

temperature in a desiccator. This prevents condensation from forming on the powder when

the vial is opened.[3]

Solvent Addition: Based on the desired stock solution concentration, calculate the required

volume of sterile, deionized water or an appropriate buffer (pH 5-7 is optimal for stability).[6]

Dissolution: Carefully add the solvent to the vial. To aid dissolution, gentle vortexing or

sonication in an ultrasonic bath may be necessary.[1][2][8] For difficult-to-dissolve peptides,

heating to 37°C can also be attempted.[8]

Aliquoting and Storage: Once fully dissolved, it is highly recommended to aliquot the stock

solution into single-use, sterile vials. Store these aliquots at -20°C or -80°C to maintain

stability and avoid repeated freeze-thaw cycles.[4][9]

Signaling Pathway and Experimental Workflow
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Caption: [Met5]-Enkephalin signaling pathway via δ-opioid receptor.
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Caption: General experimental workflow for using [Met5]-Enkephalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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